1-(4-Isothiocyanato-2-methoxy-phenyl)-4-methyl-1H-imidazole

• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol
• IUPAC Name: 1-(4-isothiocyanato-2-methoxyphenyl)-4-methylimidazole
• InChI: InChI=1S/C12H11N3OS/c1-9-6-15(7-13-9)11-4-3-10(14-8-17)5-12(11)16-2/h3-7H,1-2H3
• InChI Key: FFVUQCZFXXJIKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)N=C=S)OC

Description

1-(4-Isothiocyanato-2-methoxy-phenyl)-4-methyl-1H-imidazole is a useful research compound. Its molecular formula is C12H11N3OS and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-methoxy-4-(4-methyl-imidazol-1-yl)-phenylamine (203 mg, 1 mmol) and of 1,1′-thiocarbonyldi-2(1H)-pyridone (263 mg, 1.1 mmol) in dichloromethane (10 mL) was stirred at 20° C. for 16 h to yield an orange solution. The solution was concentrated under reduced pressure to ¼ of its volume and subjected to column chromatography on silica gel using dichloromethane/methanol (95:5 v/v) as eluent to yield the title compound (230 mg, 94%) as a yellow oil which solidified on standing.